3-{[(4-sec-butylphenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 3-[[2-(4-butan-2-ylphenoxy)acetyl]amino]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C22H23N3O3S/c1-3-15(2)16-7-9-19(10-8-16)28-14-20(26)24-18-6-4-5-17(13-18)21(27)25-22-23-11-12-29-22/h4-13,15H,3,14H2,1-2H3,(H,24,26)(H,23,25,27)
• InChI Key: IRQSJHBNLJZSSX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

The compound “3-{[(4-sec-butylphenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide” is a complex organic molecule that contains a thiazole ring and a benzamide group. Thiazoles are a type of heterocyclic compound that have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects. Benzamides are a significant class of amide compounds that have been widely used in medical, industrial, biological and potential drug industries.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, a benzamide group, and a butylphenoxy group. The thiazole ring is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The benzamide group consists of a benzene ring attached to an amide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Thiazoles and benzamides can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Thiazoles and benzamides have been associated with a wide range of biological activities, and their mechanisms of action can vary widely.

Future Directions

Future research on this compound could involve further exploration of its biological activities and potential applications. This could include in vitro and in vivo studies to evaluate its effects on various biological systems.